Cas no 2680674-89-7 (N-{3-bromopyrazolo1,5-apyrimidin-5-yl}piperidin-3-amine)

• Product Name: N-{3-bromopyrazolo1,5-apyrimidin-5-yl}piperidin-3-amine
• CAS No: 2680674-89-7
• MF: C₁₁H₁₄BrN₅
• MW: 296.166360378265
• CID: 5665810
• PubChem ID: 165934771
• Update Time: 2025-06-09

N-{3-bromopyrazolo1,5-apyrimidin-5-yl}piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-27718875
• N-{3-bromopyrazolo[1,5-a]pyrimidin-5-yl}piperidin-3-amine
• 2680674-89-7
• N-{3-bromopyrazolo1,5-apyrimidin-5-yl}piperidin-3-amine

• Inchi： 1S/C11H14BrN5/c12-9-7-14-17-5-3-10(16-11(9)17)15-8-2-1-4-13-6-8/h3,5,7-8,13H,1-2,4,6H2,(H,15,16)
• InChI Key： POWRMRMFAIQQAL-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=CC(=NC2=1)NC1CNCCC1

Computed Properties

• Exact Mass: 295.04326g/mol
• Monoisotopic Mass: 295.04326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.2Ų

Additional information on N-{3-bromopyrazolo1,5-apyrimidin-5-yl}piperidin-3-amine

Professional Introduction to N-{3-bromopyrazolo1,5-apyrimidin-5-yl}piperidin-3-amine (CAS No: 2680674-89-7)

N-{3-bromopyrazolo1,5-apyrimidin-5-yl}piperidin-3-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and promising biological activities. This compound, identified by the CAS number 2680674-89-7, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular framework of this compound integrates a pyrazolo[1,5-a]pyrimidine core with a piperidine moiety, making it a versatile scaffold for designing novel therapeutic agents.

The pyrazolo[1,5-a]pyrimidine scaffold is a well-documented heterocyclic system that exhibits a broad spectrum of biological activities. These include anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The introduction of a bromine atom at the 3-position of the pyrazolo[1,5-a]pyrimidine ring enhances its reactivity, making it an attractive intermediate for further functionalization. This reactivity is further complemented by the presence of the piperidine amine group, which contributes to the compound's solubility and bioavailability.

In the context of modern drug discovery, N-{3-bromopyrazolo1,5-apyrimidin-5-yl}piperidin-3-amine has been explored as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, studies have demonstrated its utility in generating compounds that modulate kinases and other enzymes implicated in cancer progression. The bromine substituent on the pyrazolo[1,5-a]pyrimidine ring allows for facile coupling reactions with amines and other nucleophiles, facilitating the construction of more elaborate pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing drug-like properties such as potency, selectivity, and pharmacokinetic profiles. N-{3-bromopyrazolo1,5-apyrimidin-5-yl}piperidin-3-amine has been utilized in structure-based drug design approaches to identify novel lead compounds. Its molecular architecture provides a robust platform for virtual screening and high-throughput experimentation, enabling rapid identification of potential therapeutic candidates. The combination of computational methods with experimental validation has been instrumental in refining the pharmacological profile of derivatives derived from this scaffold.

The piperidine amine group in N-{3-bromopyrazolo1,5-apyrimidin-5-yl}piperidin-3-amine also contributes to its potential as a pharmacological entity. Piperidine derivatives are known for their favorable pharmacokinetic properties and have been incorporated into numerous FDA-approved drugs. The amine functionality can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. This feature makes it particularly valuable in designing molecules that interact with protein kinases and other enzymes involved in disease pathways.

Investigations into the biological activity of N-{3-bromopyrazolo1,5-apyrimidin-5-yl}piperidin-3-amine have revealed promising results in preclinical studies. Researchers have observed significant inhibitory effects on several kinases associated with cancer cell proliferation and survival. These findings suggest that derivatives of this compound may serve as effective inhibitors for therapeutic intervention. Additionally, studies have explored its potential role in modulating inflammatory pathways, indicating its relevance in treating chronic inflammatory diseases.

The synthesis of N-{3-bromopyrazolo1,5-apyrimidin-5-yl}piperidin-3-amine involves multi-step organic transformations that highlight the synthetic versatility of this scaffold. Key steps include bromination of the pyrazolo[1,5-a]pyrimidine core followed by nucleophilic substitution with piperidine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound and its analogs. These improvements are crucial for advancing preclinical development and ultimately bringing new therapies to patients.

The integration of N-{3-bromopyrazolo1,5-apyrimidin-5-yl}piperidin-3-am ine into drug discovery pipelines underscores its significance as a molecular building block. Its unique structural features offer opportunities for developing innovative therapeutics across multiple disease areas. As research continues to uncover new biological targets and mechanisms, compounds derived from this scaffold are expected to play an increasingly important role in addressing unmet medical needs.

In conclusion, N-{3-bromopyrazolo1,5-a pyrimidin -5 -yl}pip er id ine -3 -amine (CAS No: 2680674 -89 -7) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its multifaceted applications in medicinal chemistry and drug development highlight its potential as a key intermediate for generating next-generation therapeutics. With ongoing research efforts aimed at optimizing its pharmacological properties and exploring new applications，this compound is poised to make significant contributions to the field of pharmaceutical science.